N-(furan-2-ylmethyl)-4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxybenzamide
• InChI: InChI=1S/C22H24N4O3/c1-16-8-12-26(13-9-16)20-22(24-11-10-23-20)29-18-6-4-17(5-7-18)21(27)25-15-19-3-2-14-28-19/h2-7,10-11,14,16H,8-9,12-13,15H2,1H3,(H,25,27)
• InChI Key: QMEBPFCUKICDNM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol

Description

“N-(furan-2-ylmethyl)-4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)benzamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also includes a pyrazine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan, pyrazine, and piperidine rings would contribute to the rigidity of the molecule, while the oxygen and nitrogen atoms would create regions of polarity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The amide group (-CONH2) is typically quite stable and unreactive under normal conditions. The furan ring can undergo reactions at the oxygen atom or at the carbon atoms of the ring. The pyrazine and piperidine rings can also participate in various reactions, particularly at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its size, shape, polarity, and the presence of various functional groups. For example, the polarity of the molecule could influence its solubility in different solvents.

Scientific Research Applications

Synthesis and Chemical Properties

• N-(Furan-2-ylmethyl)-4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)benzamide is involved in the synthesis of various heterocyclic compounds. For example, its derivatives were used in the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, which are significant in medicinal chemistry (El-Essawy & Rady, 2011).
• The compound also finds application in the synthesis of novel 1-oxo-1,2,3,4-tetrahydropyrazino[1,2-a]indole-3-carboxamide analogs, which have shown potential as anti-breast cancer agents (Kim et al., 2017).

Biological Applications

• Certain derivatives of N-(furan-2-ylmethyl)-4-((3-(4-methylpiperidin-1-yl)pyrazin-2-yl)oxy)benzamide have been found to exhibit anti-cancer properties. For instance, some compounds with this structure displayed cytotoxicity against MDA-MB-468 triple-negative breast cancer cells, indicating their potential in cancer therapy research (Kim et al., 2017).

Pharmacological Research

• Research into similar furan-2-ylmethyl derivatives has led to the discovery of compounds with significant anti-viral activities. For instance, compounds isolated from the fermentation broth of an endophytic actinomycete showed activity against the influenza A virus subtype H1N1, suggesting the potential of these compounds in antiviral drug development (Wang et al., 2014).